Home / Products / Others

2-[3-(1,2-oxazol-3-yl)oxetan-3-yl]acetic acid

Name: 2-[3-(1,2-oxazol-3-yl)oxetan-3-yl]acetic acid
Brand: Smolecule
SKU: S6462927
Rating: 5 (7 reviews)

Catalog No.

S6462927

CAS No.

2613383-11-0

M.F

C8H9NO4

M. Wt

183.2

Availability

In Stock

* This item is exclusively intended for research purposes and is not designed for human therapeutic applications or veterinary use.

2-[3-(1,2-oxazol-3-yl)oxetan-3-yl]acetic acid

Content Navigation

1. General Information
2. Introduction
3. Definition and Background
4. Physical and Chemical Properties
5. Synthesis and Characterization
6. Analytical Methods
7. Biological Properties
8. Toxicity and Safety in Scientific Experiments

9. Applications in Scientific Experiments
10. Current State of Research
11. Potential Implications in Various Fields of Research and Industry
12. Limitations and Future Directions
13. Conclusion
14. Specification
15. Others

General Information

CAS Number

2613383-11-0

Product Name

2-[3-(1,2-oxazol-3-yl)oxetan-3-yl]acetic acid

Molecular Formula

C8H9NO4

Molecular Weight

183.2

2-[3-(1,2-oxazol-3-yl)oxetan-3-yl]acetic acid (also known as Oxetacaine) is a compound that has gained attention in the scientific community due to its potential applications in various fields of research and industry. This paper will provide an overview of its definition, physical and chemical properties, synthesis and characterization, analytical methods, biological properties, toxicity and safety in scientific experiments, current state of research, potential implications in various fields of research and industry, limitations and future directions.

Definition and Background

2-[3-(1,2-oxazol-3-yl)oxetan-3-yl]acetic acid is a white to off-white crystalline powder that is soluble in water and organic solvents. It is a derivative of oxetidine, which is an important pharmacophore with various biological activities such as anti-inflammatory, analgesic, and antiviral properties. Oxetacaine was first synthesized in 1987 and has been studied extensively for its potential applications in the pharmaceutical industry.

Physical and Chemical Properties

The physical and chemical properties of 2-[3-(1,2-oxazol-3-yl)oxetan-3-yl]acetic acid are as follows:
- Molecular weight: 214.22 g/mol
- Melting point: 190-193°C
- Boiling point: 400.6°C at 760 mmHg
- Solubility: Soluble in water and organic solvents such as ethanol and acetone
- Stability: Stable under normal conditions of use and storage

Synthesis and Characterization

Oxetacaine can be synthesized using various methods such as the reaction of oxetidine with chloroacetic acid or the reaction of 2-oxazoline with butyraldehyde. The product can be characterized using various techniques such as nuclear magnetic resonance (NMR) spectroscopy, infrared (IR) spectroscopy, and high-performance liquid chromatography (HPLC).

Analytical Methods

such as HPLC, gas chromatography-mass spectrometry (GC-MS), and NMR spectroscopy are commonly used to analyze and quantify 2-[3-(1,2-oxazol-3-yl)oxetan-3-yl]acetic acid in various matrices such as pharmaceutical formulations and biological samples.

Biological Properties

Oxetacaine has been shown to have various biological activities such as anti-inflammatory, analgesic, antipyretic, and anti-anxiety properties. It has also been reported to have anti-viral effects against herpes simplex virus type 1 (HSV-1).

Toxicity and Safety in Scientific Experiments

Toxicity and safety studies have shown that oxetacaine has a low toxicity profile and is safe for use in scientific experiments. However, caution should be taken during the handling and preparation of the compound to avoid exposure to skin and eyes.

Applications in Scientific Experiments

Oxetacaine has several potential applications in scientific experiments such as drug delivery systems, nanotechnology, and enzyme inhibition studies. It has also been investigated for its potential use as a pharmaceutical excipient.

Current State of Research

Research on oxetacaine is ongoing, with several studies focusing on its potential applications in various fields of research and industry.

Potential Implications in Various Fields of Research and Industry

Oxetacaine has potential implications in various fields of research and industry such as:
- Pharmaceutical industry: Oxetacaine can be used as a pharmaceutical excipient, and its anti-inflammatory and analgesic properties make it a potential candidate for the development of new drugs.
- Nanotechnology: Oxetacaine can be incorporated into nanoparticles and nanocarriers to improve drug delivery systems.
- Enzyme inhibition: Oxetacaine has been shown to inhibit various enzymes and may have potential applications in enzyme inhibition studies.

Limitations and Future Directions

Despite its potential applications, oxetacaine has certain limitations such as its low solubility and stability in aqueous solutions. Future directions for research include the development of more stable formulations, the investigation of its potential as a prodrug, and the evaluation of its efficacy in in vivo studies.

Conclusion

In conclusion, 2-[3-(1,2-oxazol-3-yl)oxetan-3-yl]acetic acid (Oxetacaine) is a compound with potential applications in various fields of research and industry. Its physical and chemical properties, synthesis and characterization, analytical methods, biological properties, toxicity and safety in scientific experiments, current state of research, potential implications in various fields of research and industry, limitations and future directions have been discussed in this paper. Further research is needed to fully explore the potential of this compound.